Cas no 2228061-45-6 (tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228061-45-6
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 6204368
• PubChem ID: 165835567
• Update Time: 2025-07-16

tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-[(pyrrolidin-2-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1881927
• 2228061-45-6

• Inchi： 1S/C15H26N2O2/c1-15(2,3)19-14(18)17-9-10-7-13(17)12(10)8-11-5-4-6-16-11/h10-13,16H,4-9H2,1-3H3/t10-,11?,12?,13-/m0/s1
• InChI Key： HTQZZPRLMKCRLJ-WTIISPKJSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CC1CCCN1)=O

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate

Introduction to tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228061-45-6)

Tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228061-45-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bicyclic ring system and a pyrrolidine moiety, which contribute to its potential therapeutic applications.

The chemical structure of tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is composed of a tert-butyl group attached to a carboxylate moiety, which is further linked to a bicyclic ring system. The presence of the pyrrolidine ring and the specific stereochemistry (1S,4R) are crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate exhibits potent activity against certain neurological disorders, particularly those involving GABAergic and glutamatergic neurotransmission pathways.

In addition to its neurological applications, this compound has also been investigated for its potential as a modulator of ion channels and receptors. Studies have demonstrated that it can effectively interact with specific ion channels, such as voltage-gated sodium channels and calcium channels, which are implicated in various physiological processes and diseases.

The synthesis of tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate involves several steps, including the formation of the bicyclic ring system and the introduction of the pyrrolidine moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and chiral auxiliaries, are often employed to achieve high yields and enantiomeric purity.

The biological evaluation of this compound has been conducted using a variety of in vitro and in vivo models. In vitro assays have shown that it can effectively bind to target receptors and modulate their activity, while in vivo studies have demonstrated its efficacy in animal models of neurological disorders.

One of the key advantages of tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is its favorable pharmacokinetic profile. It exhibits good oral bioavailability and a long half-life, making it suitable for chronic administration in therapeutic settings.

Clinical trials are currently underway to further evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

The potential applications of tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate extend beyond neurological disorders. Researchers are also exploring its use in other therapeutic areas, such as pain management and cardiovascular diseases.

In conclusion, tert-butyl (1S,4R)-5-(pyrrolidin-2-yl)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228061-45-6) represents a promising candidate for the development of novel therapeutics due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.